Cas no 64272-26-0 (CGP13156)

• Product Name: CGP13156
• CAS No: 64272-26-0
• MF: C₂₅H₃₁ClF₂O₅
• MW: 484.96045422554
• CID: 1060829
• Update Time: 2023-11-22

CGP13156 Chemical and Physical Properties

Names and Identifiers

• CGP13156
• [(6S,8S,9R,10S,11S,13S,14S,16R,17R)-17-(2-Chloroacetyl)-6,9-difluoro-11-hydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl] propanoate

• Inchi： 1S/C25H31ClF2O5/c1-5-21(32)33-25(20(31)12-26)13(2)8-15-16-10-18(27)17-9-14(29)6-7-22(17,3)24(16,28)19(30)11-23(15,25)4/h6-7,9,13,15-16,18-19,30H,5,8,10-12H2,1-4H3/t13-,15+,16+,18+,19+,22+,23+,24+,25+/m1/s1
• InChI Key： BDSYKGHYMJNPAB-CENSZEJFSA-N
• SMILES： ClCC([C@]1([C@H](C)C[C@H]2[C@@H]3C[C@@H](C4=CC(C=C[C@]4(C)[C@]3([C@H](C[C@@]21C)O)F)=O)F)OC(CC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 964
• XLogP3: 3.7
• Topological Polar Surface Area: 80.7